51-31-0

Levisoprenaline

Usually In Stock

• CAS RN:
• 51-31-0

• Formula:
• C11H17NO3

• InChI:
• InChI=1S/C11H17NO3/c1-7(2)12-6-11(15)8-3-4-9(13)10(14)5-8/h3-5,7,11-15H,6H2,1-2H3/t11-/m0/s1

• InChIKey:
• JWZZKOKVBUJMES-NSHDSACASA-N

• L-isoprenaline is an optically active phenylethanolamine compound having an isopropyl substituent attached to the nitrogen atom. It has a role as a sympathomimetic agent and a beta-adrenergic agonist. It is a catecholamine and a member of phenylethanolamines.

2-Amino-5-propoxybenzene-1-thiol

• CAS RN:
• 55951-31-0

• Formula:
• C9H13NOS

• InChI:
• InChI=1S/C9H13NOS/c1-2-5-11-7-3-4-8(10)9(12)6-7/h3-4,6,12H,2,5,10H2,1H3

• InChIKey:
• JPLJZFQXAKIDFY-UHFFFAOYSA-N

• 2-Amino-5-propoxybenzene-1-thiol is a useful research compound. Its molecular formula is C9H13NOS and its molecular weight is 183.27 g/mol. The purity is usually 95%.

2-Pyrimidinamine, 4-methoxy-5-(tributylstannyl)-

• CAS RN:
• 597551-31-0

• Formula:
• C17H33N3OSn

• InChI:
• InChI=1S/C5H6N3O.3C4H9.Sn/c1-9-4-2-3-7-5(6)8-4;3*1-3-4-2;/h3H,1H3,(H2,6,7,8);3*1,3-4H2,2H3;

• InChIKey:
• GIGKSQBKDGXYMU-UHFFFAOYSA-N

• 2-Pyrimidinamine, 4-methoxy-5-(tributylstannyl)- is a useful research compound. Its molecular formula is C17H33N3OSn and its molecular weight is 414.2 g/mol. The purity is usually 95%.

1H-Imidazolium, 1-methyl-3-pentyl-, bromide

In Stock

• CAS RN:
• 343851-31-0

• Formula:
• C9H19BrN2

• InChI:
• InChI=1S/C9H18N2.BrH/c1-3-4-5-6-11-8-7-10(2)9-11;/h7-8H,3-6,9H2,1-2H3;1H

• InChIKey:
• IYBQNYKGZGGEKT-UHFFFAOYSA-N

• 1H-Imidazolium, 1-methyl-3-pentyl-, bromide is a useful research compound. Its molecular formula is C9H19BrN2 and its molecular weight is 235.16. The purity is usually 95%.

Benzyl N-benzyl-N-(2-chloro-2-fluorocyclopropyl)carbamate

In Stock

• CAS RN:
• 178551-31-0

• Formula:
• C18H17ClFNO2

• InChI:
• InChI=1S/C18H17ClFNO2/c19-18(20)11-16(18)21(12-14-7-3-1-4-8-14)17(22)23-13-15-9-5-2-6-10-15/h1-10,16H,11-13H2

• InChIKey:
• PTDOXEUFGDTODL-UHFFFAOYSA-N

• Benzyl N-benzyl-N-(2-chloro-2-fluorocyclopropyl)carbamate is a useful research compound. Its molecular formula is C18H17ClFNO2 and its molecular weight is 333.8 g/mol. The purity is usually 95%.

Ethyl 5-(3,4-difluorobenzamido)-4-oxo-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851951-31-0

• Formula:
• C23H14F5N3O4S

• InChI:
• InChI=1S/C23H14F5N3O4S/c1-2-35-22(34)18-14-10-36-20(29-19(32)11-3-8-15(24)16(25)9-11)17(14)21(33)31(30-18)13-6-4-12(5-7-13)23(26,27)28/h3-10H,2H2,1H3,(H,29,32)

• InChIKey:
• BGLMTCGATWEQLE-UHFFFAOYSA-N

• Ethyl 5-(3,4-difluorobenzamido)-4-oxo-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C23H14F5N3O4S and its molecular weight is 523.43. The purity is usually 95%.

(4-(4,5-Dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)(furan-2-yl)methanone

In Stock

• CAS RN:
• 898351-31-0

• Formula:
• C18H19N3O2S

• InChI:
• InChI=1S/C18H19N3O2S/c1-12-5-6-15-16(13(12)2)19-18(24-15)21-9-7-20(8-10-21)17(22)14-4-3-11-23-14/h3-6,11H,7-10H2,1-2H3

• InChIKey:
• ZLZAEHWGNDEKBL-UHFFFAOYSA-N

• (4-(4,5-Dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)(furan-2-yl)methanone is a useful research compound. Its molecular formula is C18H19N3O2S and its molecular weight is 341.43. The purity is usually 95%.

{3-[(2-methyl-1H-imidazol-1-yl)methyl]phenyl}methanamine

In Stock

• CAS RN:
• 953751-31-0

• Formula:
• C12H15N3

• InChI:
• InChI=1S/C12H15N3/c1-10-14-5-6-15(10)9-12-4-2-3-11(7-12)8-13/h2-7H,8-9,13H2,1H3

• InChIKey:
• DVUPGUAHJJFIPS-UHFFFAOYSA-N

• {3-[(2-methyl-1H-imidazol-1-yl)methyl]phenyl}methanamine is a useful research compound. Its molecular formula is C12H15N3 and its molecular weight is 201.27 g/mol. The purity is usually 95%.

Ethyl 8-chloro-4-((4-chlorobenzyl)amino)-2-oxo-1,2-dihydroquinoline-3-carboxylate

In Stock

• CAS RN:
• 1242951-31-0

• Formula:
• C19H16Cl2N2O3

• InChI:
• InChI=1S/C19H16Cl2N2O3/c1-2-26-19(25)15-17(22-10-11-6-8-12(20)9-7-11)13-4-3-5-14(21)16(13)23-18(15)24/h3-9H,2,10H2,1H3,(H2,22,23,24)

• InChIKey:
• PZEMFSOLORXFJU-UHFFFAOYSA-N

• Ethyl 8-chloro-4-((4-chlorobenzyl)amino)-2-oxo-1,2-dihydroquinoline-3-carboxylate is a useful research compound. Its molecular formula is C19H16Cl2N2O3 and its molecular weight is 391.25. The purity is usually 95%.

N-({[3,3'-bithiophene]-5-yl}methyl)-3-phenylpropanamide

Usually In Stock

• CAS RN:
• 2379951-31-0

• Formula:
• C18H17NOS2

• InChI:
• InChI=1S/C18H17NOS2/c20-18(7-6-14-4-2-1-3-5-14)19-11-17-10-16(13-22-17)15-8-9-21-12-15/h1-5,8-10,12-13H,6-7,11H2,(H,19,20)

• InChIKey:
• AHNJNBNBXFSONT-UHFFFAOYSA-N

• N-({[3,3'-bithiophene]-5-yl}methyl)-3-phenylpropanamide is a useful research compound. Its molecular formula is C18H17NOS2 and its molecular weight is 327.46. The purity is usually 95%.

2-[4-(cyclopropanesulfonyl)piperazin-1-yl]-4,6-dimethylpyridine-3-carbonitrile

In Stock

• CAS RN:
• 2549051-31-0

• Formula:
• C15H20N4O2S

• InChI:
• InChI=1S/C15H20N4O2S/c1-11-9-12(2)17-15(14(11)10-16)18-5-7-19(8-6-18)22(20,21)13-3-4-13/h9,13H,3-8H2,1-2H3

• InChIKey:
• ZZOBJLLPRJQBDO-UHFFFAOYSA-N

• 2-[4-(cyclopropanesulfonyl)piperazin-1-yl]-4,6-dimethylpyridine-3-carbonitrile is a useful research compound. Its molecular formula is C15H20N4O2S and its molecular weight is 320.4 g/mol. The purity is usually 95%.

O-7460

Usually In Stock

• CAS RN:
• 1572051-31-0

• Formula:
• C25H48FO5P

• InChI:
• InChI=1S/C25H48FO5P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-25(27)31-24(21-29-23(2)3)22-30-32(4,26)28/h12-13,23-24H,5-11,14-22H2,1-4H3/b13-12-

• InChIKey:
• ZLEFMXNNQCABDB-SEYXRHQNSA-N

• O-7460 is a selective inhibitor of 2-AG biosynthesis. Dose-dependantly inhibits high-fat diet intake and reduces body weight.
  In humans, two forms of diacylglycerol lipase, DAGLα and DAGLβ, generate the endocannabinoid 2-arachidonoyl glycerol (2-AG; ) by attacking DAG at the sn-1 position. O-7460 is a selective inhibitor of 2-AG biosynthesis via DAGLα (IC50 = 690 nM). It demonstrates much weaker inhibition towards human monoacylglycerol lipase and rat brain fatty acid amide hydrolase (IC50s > 10 µM) and does not bind to CB1 or CB2 cannabinoid receptors (Kis > 10 µM). At 0-12 mg/kg, i.p. in mice, O-7460 was reported to dose-dependently inhibit high-fat diet intake and reduce body weight.